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Compound of Interest

Compound Name: 3-Nonoxypropan-1-amine

Cat. No.: B15181736 Get Quote

Application Notes and Protocols for 3-
Nonoxypropan-1-amine
Disclaimer: 3-Nonoxypropan-1-amine is a specialty chemical for which a comprehensive,

publicly available safety and toxicological profile is limited. The following handling procedures,

safety precautions, and protocols are based on data from structurally similar aliphatic amines

and alkoxypropanamines. Researchers, scientists, and drug development professionals must

exercise extreme caution and should perform a thorough risk assessment before handling this

compound. All laboratory work should be conducted by trained personnel in a controlled

environment.

Hazard Identification and Classification
Based on analogous compounds, 3-Nonoxypropan-1-amine is anticipated to be a corrosive,

and potentially flammable, liquid that can cause severe skin burns and eye damage.[1][2][3] It

may also be harmful if swallowed or inhaled and could cause respiratory irritation.[4][5][6]

Anticipated GHS Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.[2][3]

Serious Eye Damage/Irritation 1
H318: Causes serious eye

damage.[6]

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[3]

[6]

Specific Target Organ Toxicity 3
H335: May cause respiratory

irritation.[5]

Flammable Liquids 3
H226: Flammable liquid and

vapor.[2]

Physical and Chemical Properties (Data from
Analogous Compounds)
Quantitative data for 3-Nonoxypropan-1-amine is not readily available. The following table

presents data for structurally similar compounds to provide an estimation of its properties.
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Property
3-
Methoxypropylami
ne

3-Amino-1-
propanol

N,N-Dimethyl-1,3-
propanediamine

CAS Number 5332-73-0[1][2] 156-87-6[5] 109-55-7[4]

Molecular Formula C4H11NO[2] C3H9NO[7] C5H14N2

Molecular Weight 89.14 g/mol [2] 75.11 g/mol [7] 102.18 g/mol

Appearance Colorless liquid
Colorless to pale

yellow liquid[7]

Colorless to Yellow

Liquid[4]

Odor Amine-like[4] Fishy odor[7]
Pungent odor (Amine

like)[4]

Boiling Point 118-119 °C 187-189 °C 133-135 °C

Flash Point 27 °C 96 °C 32 °C

Solubility Soluble in water[5]
Partially soluble in

water[8]

Information not

available

Experimental Protocols
General Handling and Storage Protocol
Objective: To outline the standard procedure for the safe handling and storage of 3-
Nonoxypropan-1-amine.

Materials:

3-Nonoxypropan-1-amine

Chemically resistant gloves (Nitrile or Neoprene)

Splash-proof safety goggles and a face shield

Flame-retardant laboratory coat

Appropriate respiratory protection (if not handled in a fume hood)
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Chemically resistant secondary containers

Spill kit for corrosive and flammable liquids

Procedure:

Personal Protective Equipment (PPE): Before handling, don a flame-retardant lab coat,

chemically resistant gloves, splash-proof safety goggles, and a face shield.[2][9][10]

Ventilation: All handling of 3-Nonoxypropan-1-amine must be performed in a certified

chemical fume hood to minimize inhalation exposure.[5][11]

Dispensing:

Ground all containers and receiving equipment to prevent static discharge, which could

ignite flammable vapors.[10][11]

Use only non-sparking tools.[11]

Slowly transfer the liquid to avoid splashing.

Storage:

Store in a cool, dry, well-ventilated area designated for corrosive and flammable liquids.[5]

[10][11]

Keep the container tightly closed when not in use.[5][9]

Store away from incompatible materials such as strong oxidizing agents, acids, and acid

chlorides.[1][9]

Waste Disposal: Dispose of waste in a designated, properly labeled hazardous waste

container in accordance with local, state, and federal regulations.[5][9][11]

Spill Response Protocol
Objective: To provide a safe and effective procedure for managing a spill of 3-Nonoxypropan-
1-amine.
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Materials:

Spill kit containing absorbent material (e.g., vermiculite, sand)

Personal Protective Equipment (as listed in 3.1)

Waste disposal bags and labels

Sodium bicarbonate or other suitable neutralizing agent for acidic contaminants

Procedure:

Evacuation: Evacuate all non-essential personnel from the immediate spill area.

Ventilation: Ensure the area is well-ventilated, and if possible, increase the ventilation in the

fume hood where the spill occurred.

Containment:

For small spills, use an inert absorbent material like sand or vermiculite to contain the

liquid.[11]

For larger spills, dike the area to prevent spreading.

Neutralization (if applicable): While not always recommended for the spilled amine itself, if

the amine has come into contact with an acid, a neutralizing agent may be necessary.

Cleanup:

Carefully scoop the absorbent material into a designated hazardous waste container.

Clean the spill area with a suitable solvent, followed by soap and water.

Decontamination: Decontaminate all equipment used for cleanup.

Reporting: Report the spill to the laboratory supervisor and the institutional safety office.

Safety Precautions and First Aid
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Engineering Controls
Fume Hood: Always handle 3-Nonoxypropan-1-amine inside a certified chemical fume

hood.[5][11]

Eyewash Station and Safety Shower: Ensure that a functional eyewash station and safety

shower are immediately accessible in the work area.[5][9][11]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles and a face shield.[2][9]

Skin Protection: Wear a flame-retardant laboratory coat and chemically resistant gloves

(nitrile or neoprene are generally suitable for short-term use, but glove compatibility should

be verified).[9]

Respiratory Protection: If there is a risk of inhalation exposure (e.g., outside of a fume hood),

use a NIOSH-approved respirator with an appropriate cartridge for organic vapors and

amines.[9]

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-20 minutes, occasionally lifting the

upper and lower eyelids.[9][11][12] Remove

contact lenses if present and easy to do.[9][11]

Seek immediate medical attention.[5][9][11]

Skin Contact

Immediately remove all contaminated clothing.

[9][11][13] Wash the affected area with soap and

water for at least 15 minutes.[13] Seek

immediate medical attention.[4][5][11]

Inhalation

Move the person to fresh air.[11][13] If breathing

is difficult or has stopped, provide artificial

respiration.[9][11][13] Seek immediate medical

attention.[4][11][13]

Ingestion

Do NOT induce vomiting.[5][9][11] Rinse mouth

with water.[5][11] If the person is conscious, give

them a small amount of water to drink. Never

give anything by mouth to an unconscious

person.[4][5][9] Seek immediate medical

attention.[4][11][13]

Visualizations
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Safe Handling Workflow

Preparation:
- Verify fume hood function

- Assemble all materials
- Don appropriate PPE

Handling:
- Work within fume hood

- Ground equipment
- Dispense slowly

Storage:
- Tightly seal container

- Store in designated cabinet
- Segregate from incompatibles

Cleanup & Disposal:
- Decontaminate work area
- Dispose of waste properly
- Remove and clean PPE

Spill Occurs

Evacuate Area

Don PPE Contain Spill
(Absorbent Material) Collect Waste Decontaminate Area Report Incident

Methodological & Application

Check Availability & Pricing
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Exposure Occurs

Skin Eye Inhalation Ingestion

Remove Contaminated Clothing Flush Eyes with Water (15+ min)

Move to Fresh Air Do NOT Induce VomitingRinse Skin with Water (15+ min)

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. cdhfinechemical.com [cdhfinechemical.com]

3. chemos.de [chemos.de]

4. tri-iso.com [tri-iso.com]

5. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

6. assets.greenbook.net [assets.greenbook.net]

7. 3-Amino-1-propanol | C3H9NO | CID 9086 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. TRIDECYLOXYPROPYL-1, 3-PROPANEDIAMINE, POLYOXYPROPYLENEDIAMINE
(AMINES, <OR> POLYAMINES, LIQUID, CORROSIVE, N.O.S.) | CAMEO Chemicals |

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15181736?utm_src=pdf-body-img
https://www.benchchem.com/product/b15181736?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC257520050&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1705359251_3-METHOXYPROPYLAMINECASNO5332-73-0MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/5538-95-4-A0116538-GB-en.pdf
https://www.tri-iso.com/documents/Rhein_Chemie_Addocat_KE-9018_MSDS.pdf
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFczOYpCcNd0c_fNzKT08INaSjZ82ylCKRUo2s5bFSYxCosyuo1N5owwIZe5VJcP3F-A0lBc9VvYVPkLoMj2b0vP8D_Kbf-RPf5dDs6T5xDpHeNAR2yRkeSZREZSunaj96O0acVqPNITUQTmDS_oWEKPiP_6D99vuSKzaKkxh-6gdcuwrJzJB6auGTlqhiCc_M=
https://assets.greenbook.net/14-13-01-07-05-2018-mp7EF002.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-1-propanol
https://cameochemicals.noaa.gov/chemical/23006
https://cameochemicals.noaa.gov/chemical/23006
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NOAA [cameochemicals.noaa.gov]

9. fishersci.com [fishersci.com]

10. trc-corp.com [trc-corp.com]

11. fishersci.com [fishersci.com]

12. CCOHS: First Aid for Chemical Exposures [ccohs.ca]

13. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

To cite this document: BenchChem. [laboratory handling and safety precautions for 3-
Nonoxypropan-1-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15181736#laboratory-handling-and-safety-
precautions-for-3-nonoxypropan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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